Cas no 61413-67-0 (Chloromethyl Laurate)

• Product Name: Chloromethyl Laurate
• CAS No: 61413-67-0
• MF: C₁₃H₂₅ClO₂
• MW: 248.789403676987
• MDL: MFCD29924218
• CID: 480428
• PubChem ID: 543634
• Update Time: 2025-04-19

Chloromethyl Laurate Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, chloromethyl ester
• chloromethyl dodecanoate
• Chloromethyl Laurate
• Dodecanoyloxymethyl chloride
• 61413-67-0
• SCHEMBL356145
• Chloromethyl laurate #
• DTXSID20337603
• AKOS028108682
• MFCD29924218
• chloromethyldodecanoate
• A1-09907
• chloromethyl n-dodecanoate
• Dodecanoic Acid Chloromethyl Ester; Chloromethyl Dodecanoate; Dodecanoyloxymethyl Chloride
• DB-208523
• A11157

• MDL： MFCD29924218
• Inchi： 1S/C13H25ClO2/c1-2-3-4-5-6-7-8-9-10-11-13(15)16-12-14/h2-12H2,1H3
• InChI Key： XCHDYWCWXAASER-UHFFFAOYSA-N
• SMILES： ClCOC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 248.15445
• Monoisotopic Mass: 248.1543077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.964±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 296.1±13.0 ºC (760 Torr),
• Flash Point: 130.5±15.3 ºC,
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters